Cas no 156909-07-8 (2-(difluoromethyl)-4H-chromen-4-one)

2-(Difluoromethyl)-4H-chromen-4-one is a fluorinated chromenone derivative with notable applications in pharmaceutical and agrochemical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The chromenone scaffold provides a versatile framework for further functionalization, enabling the synthesis of bioactive compounds with potential therapeutic properties. This compound exhibits favorable physicochemical properties, including moderate lipophilicity and improved resistance to oxidative degradation. Its structural features make it particularly useful in the development of enzyme inhibitors and receptor modulators. The presence of fluorine atoms further contributes to its utility in medicinal chemistry by influencing binding affinity and pharmacokinetic profiles.

2-(difluoromethyl)-4H-chromen-4-one structure

156909-07-8 structure

Product name:2-(difluoromethyl)-4H-chromen-4-one

CAS No:156909-07-8

MF:C₁₀H₆F₂O₂

MW:196.150249958038

CID:2779657

PubChem ID:715696

2-(difluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)chromone
- 2-(difluoromethyl)-4H-chromen-4-one
- MLS000533045
- difluoromethylchromone
- 4H-1-Benzopyran-4-one, 2-(difluoromethyl)-
- Cambridge id 5525212
- HMS1582I16
- HMS2492D22
- STK024113
- 2-Difluoromethyl-4H-1-benzopyran-4-one
- SMR000140483
- Inchi： 1S/C10H6F2O2/c11-10(12)9-5-7(13)6-3-1-2-4-8(6)14-9/h1-5,10H
- InChI Key： GKIYUOSVTAOJHU-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C2C=CC=CC=2O1)=O)F

Computed Properties

Exact Mass: 196.03358575g/mol
Monoisotopic Mass: 196.03358575g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3

2-(difluoromethyl)-4H-chromen-4-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6734962-2.5g	2-(difluoromethyl)-4H-chromen-4-one	156909-07-8	95%	2.5g	$1650.0	2023-05-30
Enamine	EN300-6734962-0.5g	2-(difluoromethyl)-4H-chromen-4-one	156909-07-8	95%	0.5g	$656.0	2023-05-30
Enamine	EN300-6734962-10.0g	2-(difluoromethyl)-4H-chromen-4-one	156909-07-8	95%	10g	$3622.0	2023-05-30
Aaron	AR001PSE-250mg	4H-1-Benzopyran-4-one, 2-(difluoromethyl)-	156909-07-8	95%	250mg	$600.00	2025-02-13
Aaron	AR001PSE-1g	4H-1-Benzopyran-4-one, 2-(difluoromethyl)-	156909-07-8	95%	1g	$1183.00	2025-02-13
1PlusChem	1P001PK2-2.5g	4H-1-Benzopyran-4-one, 2-(difluoromethyl)-	156909-07-8	95%	2.5g	$2102.00	2024-06-20
Aaron	AR001PSE-100mg	4H-1-Benzopyran-4-one, 2-(difluoromethyl)-	156909-07-8	95%	100mg	$428.00	2025-02-13
Aaron	AR001PSE-500mg	4H-1-Benzopyran-4-one, 2-(difluoromethyl)-	156909-07-8	95%	500mg	$927.00	2025-02-13
1PlusChem	1P001PK2-1g	4H-1-Benzopyran-4-one, 2-(difluoromethyl)-	156909-07-8	95%	1g	$1103.00	2024-06-20
Aaron	AR001PSE-10g	4H-1-Benzopyran-4-one, 2-(difluoromethyl)-	156909-07-8	95%	10g	$5006.00	2023-12-15

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Related Categories

Additional information on 2-(difluoromethyl)-4H-chromen-4-one

CAS No. 156909-07-8: 2-(difluoromethyl)-4H-chromen-4-one

2-(difluoromethyl)-4H-chromen-4-one, also known by its CAS registry number 156909-07-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromenone family, which are known for their diverse biological activities and structural versatility. The molecule features a chromanone skeleton with a difluoromethyl group at the 2-position, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of 2-(difluoromethyl)-4H-chromen-4-one involves advanced organic chemistry techniques, including Friedel-Crafts acylation and subsequent fluorination processes. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. Researchers have explored the use of microwave-assisted synthesis and catalytic fluorination methods, which have shown remarkable efficiency in producing this compound with high purity.

One of the most intriguing aspects of CAS No. 156909-07-8 is its bioactivity profile. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, it has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Recent research has delved into the molecular mechanisms underlying these activities, revealing that the compound interacts with key signaling pathways such as NF-kB and MAPK.

The structural uniqueness of 2-(difluoromethyl)-4H-chromen-4-one lies in its chromanone core, which provides a rigid framework for various functional groups. The presence of the difluoromethyl group introduces additional electronic effects and enhances the compound's stability. This structural feature also facilitates further chemical modifications, enabling researchers to explore its derivatives for expanded applications.

In terms of physical properties, CAS No. 156909-07-8 has a melting point of approximately 135°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in photonic materials and sensors.

The environmental impact of 2-(difluoromethyl)-4H-chromen-4-one has also been a topic of recent research. Studies have assessed its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes rapid degradation under aerobic conditions due to microbial activity. This makes it a more eco-friendly option compared to other fluorinated compounds.

In conclusion, CAS No. 156909-07-8 (2-(difluoromethyl)-4H-chromen-4-one) is a versatile compound with promising applications in drug development, material science, and environmental chemistry. Its unique structure, coupled with its diverse bioactivity profile, positions it as a valuable tool for advancing scientific research and industrial applications.